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Compound of Interest

Compound Name: Cyclo(l-Pro-d-Leu)

Cat. No.: B137927 Get Quote

This document provides essential safety and logistical information for the proper disposal of

Cyclo(l-Pro-d-Leu) (CAS No. 36238-67-2)[1][2]. The procedures outlined are designed for

researchers, scientists, and drug development professionals to ensure safe handling and

compliance with standard environmental regulations. Given that the toxicological properties of

this compound have not been thoroughly investigated, it must be handled with care and treated

as potentially hazardous chemical waste.[3]

Chemical and Safety Data Overview
Cyclo(l-Pro-d-Leu) is a cyclic dipeptide, a class of compounds with a range of observed

biological activities.[4] While specific hazard data is limited, an intravenous LD50 of 80 mg/kg in

mice has been reported for the related compound Cyclo(-Leu-Pro), indicating potential toxicity.

[5] Therefore, prudent laboratory practices require treating this compound as hazardous.

Quantitative Data Summary
The following table summarizes key quantitative data for Cyclo(l-Pro-d-Leu) and its

stereoisomers. This information is critical for assessing potential hazards and ensuring proper

handling.
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Property Value Source

Chemical Name

(3R,8aS)-Hexahydro-3-(2-

methylpropyl)pyrrolo[1,2-

a]pyrazine-1,4-dione

PubChem

Synonyms
Cyclo(L-Pro-D-Leu), Cyclo(S-

Pro-R-Leu)
ChemicalBook, ECHEMI

Molecular Formula C₁₁H₁₈N₂O₂ PubChem

Molecular Weight 210.27 g/mol PubChem

Melting Point 154-157 °C ECHEMI

Solubility
Soluble in Methanol (50 mg/ml

for Cyclo(L-Leu-L-Pro))
Cayman Chemical, GlpBio

Toxicity (LD50)
80 mg/kg (intravenous, mouse)

for Cyclo(-Leu-Pro)
ChemicalBook

XLogP3 1.1 PubChem, ECHEMI

Disposal Protocol
The primary directive for the disposal of Cyclo(l-Pro-d-Leu) is to avoid all drain or general

trash disposal. All waste containing this compound must be managed as chemical waste in

strict accordance with institutional and local environmental regulations.

Experimental Protocol for Disposal
This protocol details the step-by-step procedure for the safe collection and preparation of

Cyclo(l-Pro-d-Leu) waste for final disposal by trained professionals.

Materials:

Appropriate Personal Protective Equipment (PPE):

Safety glasses or goggles

Lab coat

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b137927?utm_src=pdf-body
https://www.benchchem.com/product/b137927?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b137927?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical-resistant gloves (e.g., nitrile)

Designated, sealable, and non-reactive chemical waste container

Hazardous waste labels/tags (as required by your institution)

Fume hood

Procedure:

Risk Assessment & Preparation:

Before handling, perform a risk assessment for the procedure.

Handle the compound and its waste within a fume hood to avoid inhalation of dust or

aerosols.

Ensure an eyewash station and safety shower are accessible.

Waste Identification and Segregation:

Characterize Waste: All materials contaminated with Cyclo(l-Pro-d-Leu) must be

classified as chemical waste. This includes:

Pure or residual solid compound

Solutions containing the compound

Contaminated labware (e.g., pipette tips, vials, gloves, bench paper)

Segregate Waste: Keep Cyclo(l-Pro-d-Leu) waste separate from other waste streams to

prevent unintended reactions.

Containment:

Solid Waste: Place all contaminated solid materials, including PPE, into a designated,

robust, and sealable waste container.
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Liquid Waste: Collect all solutions containing Cyclo(l-Pro-d-Leu) in a compatible, leak-

proof container. Do not overfill the container (leave at least 10% headspace).

Decontamination of Labware: Any reusable labware that has come into contact with the

compound must be decontaminated. Triple-rinse the labware with an appropriate solvent

(e.g., ethanol or methanol). The rinsate must be collected and treated as hazardous liquid

waste.

Labeling:

Clearly label the waste container with "Hazardous Waste."

Identify all chemical constituents by their full name, including "Cyclo(l-Pro-d-Leu)" and

any solvents.

Indicate the approximate concentration or percentage of each component.

Affix any other specific hazard labels as required by your institution's Environmental

Health and Safety (EHS) office.

Storage:

Securely seal the waste container.

Store the container in a designated, well-ventilated, and secure waste accumulation area.

Ensure the storage area is away from general laboratory traffic and incompatible

materials.

Final Disposal:

Do not attempt to treat or neutralize the chemical waste yourself.

Contact your institution's EHS office to schedule a pickup for the hazardous waste.

Ensure all containers are properly sealed and labeled before the scheduled pickup.

Disposal Workflow Diagram
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The following diagram illustrates the logical decision-making process for the proper disposal of

Cyclo(l-Pro-d-Leu).

Preparation & Handling

Waste Segregation & Containment

Final Disposal Steps

Start: Disposal of
Cyclo(l-Pro-d-Leu)

Assess Hazards
(SDS, PubChem, etc.)

Treat as Hazardous

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in Fume Hood

Identify Waste Type

Solid Waste
(Contaminated PPE, Solids)

Solid

Liquid Waste
(Solutions, Rinsate)

Liquid

Place in Labeled
Solid Waste Container

Place in Labeled
Liquid Waste Container

Securely Seal & Label
Container with Contents

Store in Designated
Waste Accumulation Area

Contact EHS for
Waste Pickup

End: Waste Transferred
to EHS

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b137927?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b137927?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Logical workflow for the disposal of Cyclo(l-Pro-d-Leu).

Disclaimer: This guide is for informational purposes only. Always consult your institution's

specific waste disposal policies and adhere to all local, state, and federal regulations. The

absence of comprehensive hazard information does not certify a substance as safe.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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